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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key physicochemical properties of

various C8 alcohol isomers. Understanding these properties is crucial for applications ranging

from solvent selection in chemical synthesis to formulation development in the pharmaceutical

industry. The data presented herein is compiled from various scientific sources and is intended

to be a valuable resource for professionals in research and development.

Structure-Property Relationships of C8 Alcohol
Isomers
The arrangement of carbon atoms and the position of the hydroxyl (-OH) group within C8

alcohol isomers significantly influence their physical and chemical characteristics. Key

structural factors include:

Chain Branching: Increased branching in the carbon chain generally leads to a more

compact, spherical molecular shape. This reduces the surface area available for

intermolecular van der Waals forces, resulting in lower boiling points and melting points

compared to their straight-chain counterparts.

Position of the Hydroxyl Group: The location of the -OH group determines whether the

alcohol is primary, secondary, or tertiary. This affects the degree of hydrogen bonding and

steric hindrance around the hydroxyl group.
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Primary alcohols (e.g., 1-octanol) tend to have the highest boiling points among isomers

due to the exposed position of the -OH group, which facilitates strong intermolecular

hydrogen bonding.

Secondary alcohols (e.g., 2-octanol, 3-octanol, 4-octanol) exhibit intermediate boiling

points.

Tertiary alcohols (e.g., 2,3-dimethyl-2-hexanol, 3-ethyl-3-pentanol) have the most sterically

hindered hydroxyl groups, leading to weaker hydrogen bonding and consequently the

lowest boiling points among the isomers.

Water Solubility: The hydrophilic -OH group allows for hydrogen bonding with water

molecules, imparting some degree of water solubility. However, the hydrophobic eight-carbon

chain is the dominant factor, making all C8 alcohol isomers sparingly soluble in water.

Increased branching can slightly increase water solubility due to the more compact structure,

which disrupts the water lattice to a lesser extent than a linear chain.

The following diagram illustrates the logical relationship between the isomeric structure of C8

alcohols and their key physicochemical properties.
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Caption: Relationship between C8 alcohol isomeric structure and physicochemical properties.

Quantitative Data Comparison
The following tables summarize the key physicochemical properties of a selection of C8 alcohol

isomers. All data is presented at standard conditions unless otherwise noted.

Table 1: Boiling Point, Melting Point, and Density of C8 Alcohol Isomers
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Isomer
Name

IUPAC
Name

Structure
Type

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL at
20°C)

1-Octanol octan-1-ol
Primary,

Linear
195 -16 0.824

2-Octanol octan-2-ol
Secondary,

Linear
179 -38.6 0.819

3-Octanol octan-3-ol
Secondary,

Linear
173-175[1] -45[2]

0.817-

0.824[1]

4-Octanol octan-4-ol
Secondary,

Linear
174-176[3] -41[3] 0.818[3]

2-Ethyl-1-

hexanol

2-ethylhexan-

1-ol

Primary,

Branched
183-185 -76 0.833

2-Methyl-1-

heptanol

2-

methylheptan

-1-ol

Primary,

Branched
176 -112 0.799

2,3-Dimethyl-

2-hexanol

2,3-

dimethylhexa

n-2-ol

Tertiary,

Branched
150.5[4] - 0.821[4]

2,4-Dimethyl-

3-hexanol

2,4-

dimethylhexa

n-3-ol

Secondary,

Branched
163.5[5]

-61.15

(estimate)[5]
0.817[5]

2,2-Dimethyl-

3-hexanol

2,2-

dimethylhexa

n-3-ol

Secondary,

Branched
174-175[6] -4[6] 0.82[6]

3-Ethyl-3-

pentanol

3-

ethylpentan-

3-ol

Tertiary,

Branched
141-143[7] -

0.845-

0.846[7]

2,4,4-

Trimethyl-2-

pentanol

2,4,4-

trimethylpent

an-2-ol

Tertiary,

Branched
146 -20 0.819
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Table 2: Water Solubility and Vapor Pressure of C8 Alcohol Isomers

Isomer Name
Water Solubility (g/L at
25°C)

Vapor Pressure (mmHg at
25°C)

1-Octanol 0.54 0.08

2-Octanol 1.12 0.24

3-Octanol 1.5[2] ~1 (at 20°C)[2]

4-Octanol Insoluble[3] 0.284[3]

2-Ethyl-1-hexanol 0.7 0.05

2-Methyl-1-heptanol - 0.284 (estimate)[8]

2,3-Dimethyl-2-hexanol - 1.45[4]

2,4-Dimethyl-3-hexanol - 0.7[5]

2,2-Dimethyl-3-hexanol Almost insoluble[6] -

3-Ethyl-3-pentanol 16.8[7] 1.806 (estimate)[7]

2,4,4-Trimethyl-2-pentanol - -

Experimental Protocols
The determination of the physicochemical properties listed above is guided by internationally

recognized standards, such as the OECD Guidelines for the Testing of Chemicals. These

guidelines ensure data quality and comparability across different laboratories.
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General Workflow for Physicochemical Property Determination

Preparation

Measurement

Data Analysis & Reporting

Sample Purification

Boiling Point (OECD 103) Vapor Pressure (OECD 104) Water Solubility (OECD 105)Density (OECD 109) Melting Point (OECD 102)

Instrument Calibration

Data Analysis

Reporting

Click to download full resolution via product page

Caption: General workflow for determining key physicochemical properties of chemicals.

1. Boiling Point Determination (OECD Guideline 103)[8][9][10]

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the surrounding atmospheric pressure.

Methods:

Ebulliometer: A device that measures the boiling point of a liquid by heating it to its boiling

point and measuring the temperature of the vapor.

Dynamic Method: The substance is heated, and the temperature at which boiling occurs is

recorded. The vapor pressure can also be determined at different temperatures using this

method.
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Distillation Method: The boiling range of a substance is determined by distillation.

Siwoloboff's Method: A small amount of the substance is heated in a capillary tube, and

the temperature at which a continuous stream of bubbles emerges is recorded.

Photocell Detection and Thermal Analysis (DTA/DSC): These methods can determine both

boiling and melting points by detecting the thermal changes associated with phase

transitions.

2. Vapor Pressure Determination (OECD Guideline 104)[11][12][13][14][15]

Principle: Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium

with its condensed phases (solid or liquid) at a given temperature in a closed system.

Methods:

Dynamic Method (Cottrell's Method): Measures the boiling point at different pressures.

Static Method: The pressure of the vapor in equilibrium with the substance is measured

directly in a closed system at a constant temperature.

Isoteniscope Method: A specific type of static method that uses a U-tube manometer to

measure the vapor pressure.

Effusion Methods (Knudsen Cell, Vapor Pressure Balance, Isothermal Thermogravimetry):

Measure the rate of effusion of a vapor through a small orifice into a vacuum.

Gas Saturation Method: A stream of inert gas is passed through or over the substance at a

known rate, and the amount of substance transported by the gas is determined.

3. Water Solubility Determination (OECD Guideline 105)[2][4][16][17][18]

Principle: Water solubility is the maximum concentration of a substance that can be

dissolved in water at a given temperature.

Methods:
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Flask Method: A supersaturated solution is prepared and allowed to equilibrate. The

concentration of the dissolved substance in the aqueous phase is then determined

analytically. This method is suitable for substances with solubilities above 10 mg/L.

Column Elution Method: Water is passed through a column packed with the test

substance, and the concentration of the substance in the eluate is measured. This method

is suitable for substances with solubilities below 10 mg/L.

4. Density of Liquids Determination (OECD Guideline 109)[1][3][6][7]

Principle: Density is the mass of a substance per unit volume.

Methods:

Hydrometer: A calibrated float is immersed in the liquid, and the density is read from the

scale at the point where the liquid surface meets the stem.

Hydrostatic Balance: The density is determined by weighing a body of known volume in air

and then in the liquid.

Oscillating Densimeter: The natural frequency of oscillation of a U-shaped tube filled with

the liquid is measured, which is related to the density of the liquid.

Pycnometer: A flask of a known volume is weighed empty, then filled with the liquid and

weighed again.

5. Melting Point/Melting Range Determination (OECD Guideline 102)[5][19][20][21]

Principle: The melting point is the temperature at which a substance transitions from a solid

to a liquid state at atmospheric pressure.

Methods:

Capillary Tube Method: A small amount of the powdered substance in a capillary tube is

heated, and the temperature range over which melting occurs is observed.

Hot Stage Microscope: The melting process is observed under a microscope equipped

with a heated stage.
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Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These

techniques measure the heat flow to or from a sample as a function of temperature,

allowing for the precise determination of the melting point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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